![molecular formula C12H18O2 B099945 4-Hexyloxyphenol CAS No. 18979-55-0](/img/structure/B99945.png)
4-Hexyloxyphenol
Overview
Description
4-Hexyloxyphenol, also known as 4-HOP, is a phenolic compound commonly used in scientific research and laboratory experiments. It is a derivative of phenol and is composed of a phenol ring with an additional hexyloxy group. 4-HOP is a white crystalline solid with a melting point of 113°C and a boiling point of 180°C. It is soluble in organic solvents, such as ethanol and ether, and is insoluble in water. 4-HOP has a variety of applications in scientific research and laboratory experiments, and is used in studies of its biochemical and physiological effects, as well as its mechanism of action.
Scientific Research Applications
Environmental and Microbial Applications
Degradation of Environmental Contaminants
Studies have shown that compounds like 4-Nonylphenol, which is structurally similar to 4-Hexyloxyphenol, are degraded in microbial systems. This degradation is crucial in treating environmental contaminants, as these compounds are known endocrine disruptors. The microbial degradation process can help in bioremediation efforts for contaminated sites (Dornelles et al., 2020).
Gene Cluster Studies for Degradation
Understanding the genetic mechanisms behind the degradation of similar phenolic compounds like p-Nitrophenol by certain bacteria offers insights into how similar compounds might be processed in the environment. This knowledge can be applied to bioremediation and waste management strategies (Kitagawa et al., 2004).
Medical and Pharmacological Applications
Cancer Research
Alkoxyphenols, including compounds similar to this compound, have been studied for their potential in treating melanoma. These compounds can form reactive intermediates in melanocytes, which may be effective against melanoma cells while minimizing liver toxicity (Moridani et al., 2005).
Tissue Engineering
4-Hexylresorcinol, a derivative of this compound, has been found to have properties beneficial in tissue engineering. It has antimicrobial and antiseptic activities, suppresses certain signaling pathways related to bone degradation, and promotes wound healing. These characteristics make it useful in the development of biomaterials for medical applications (Kim & Seok, 2020).
Environmental Chemistry and Toxicology
Endocrine Disruption Studies
Compounds like 4-Nonylphenol, similar to this compound, are known for their endocrine-disrupting properties. Studying the ubiquity of these compounds in the environment, including their presence in food, can provide insights into potential health risks and the need for regulatory measures (Guenther et al., 2002).
Photodegradation in Water Treatment
The study of how similar compounds like 4-Nitrophenol degrade under certain conditions, such as in the presence of UV light and H2O2, is essential in water treatment and environmental protection. This research can guide the development of efficient methods for removing such pollutants from water sources (Daneshvar et al., 2007).
Safety and Hazards
4-Hexyloxyphenol is classified as harmful if swallowed, causes skin irritation, causes serious eye damage, may cause respiratory irritation, and is toxic to aquatic life with long-lasting effects . It is recommended to avoid breathing dust, avoid release to the environment, and wear protective gloves/eye protection/face protection .
Mechanism of Action
Target of Action
4-Hexyloxyphenol is primarily targeted against B16-F0 melanoma cells . Melanoma cells are a type of cancer cell that develop from melanocytes, the cells that produce the dark pigment, melanin, which is responsible for the color of our skin. These cells are the primary targets of this compound .
Mode of Action
It is known to have minimal metabolism by rat liver p450 microsomal preparation . This suggests that it may interact directly with its target cells, rather than being metabolized into other compounds .
Biochemical Pathways
Given its minimal metabolism by rat liver p450 microsomal preparation , it is likely that it interacts directly with its target cells and may affect pathways related to cell growth and proliferation .
Pharmacokinetics
Its minimal metabolism suggests that it may have good bioavailability
Result of Action
This compound is a lead anti-melanoma agent . This suggests that it has a cytotoxic effect on melanoma cells, leading to their death and thus inhibiting the growth and spread of melanoma .
Biochemical Analysis
Biochemical Properties
4-(Hexyloxy)phenol interacts with various enzymes, proteins, and other biomolecules. It has minimal metabolism by rat liver P450 microsomal preparation
Cellular Effects
4-(Hexyloxy)phenol has been shown to have significant effects on various types of cells. It is a lead anti-melanoma agent against B16-F0 melanoma cells
Molecular Mechanism
It is known to exert its effects at the molecular level, potentially involving binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
Properties
IUPAC Name |
4-hexoxyphenol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18O2/c1-2-3-4-5-10-14-12-8-6-11(13)7-9-12/h6-9,13H,2-5,10H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XIIIHRLCKLSYNH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCOC1=CC=C(C=C1)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID4048195 | |
Record name | 4-(Hexyloxy)phenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4048195 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
194.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
18979-55-0 | |
Record name | 4-(Hexyloxy)phenol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=18979-55-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Hexyloxyphenol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0018979550 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Phenol, 4-(hexyloxy)- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 4-(Hexyloxy)phenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4048195 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-hexyloxyphenol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.038.815 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 4-HEXYLOXYPHENOL | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/35IMS9L1FE | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
A: One study investigated 4-Hexyloxyphenol derivatives as potential inhibitors of human 15-lipoxygenase-1 (15-hLOX-1) []. While the exact mechanism wasn't fully elucidated, the research suggests that the compound's radical scavenging ability plays a crucial role. 15-hLOX-1 is an enzyme involved in the production of leukotrienes and lipoxins, lipid mediators involved in inflammation. Inhibiting 15-hLOX-1 could potentially modulate inflammatory responses [].
A:
A: Research suggests that both the electronic nature of the allyl moiety and the para substituents on the phenol ring significantly influence the radical scavenging activity and, consequently, the 15-hLOX-1 inhibition potency of this compound derivatives []. For example, compounds with electron-donating groups exhibited improved inhibition compared to those with electron-withdrawing groups. Further research is needed to establish a comprehensive SAR profile for this compound class.
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